Cas no 2229266-03-7 (N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine
• CAS No: 2229266-03-7
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 6015801
• PubChem ID: 165866137
• Update Time: 2025-05-20

N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine
• 2229266-03-7
• EN300-1781797
• N-methyl-1-{[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methyl}cyclopropan-1-amine

• Inchi： 1S/C12H15N5/c1-13-12(4-5-12)6-10-2-3-11(15-7-10)17-9-14-8-16-17/h2-3,7-9,13H,4-6H2,1H3
• InChI Key： FYBLJDKBIHBKGU-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NC(=CC=2)N2C=NC=N2)CC1

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}cyclopropan-1-amine

N-Methyl-1-{6-(1H-1,2,4-Triazol-1-Yl)Pyridin-3-Ylmethyl}Cyclopropane

The compound with CAS No. 2229266-03-7, known as N-methyl-1-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-y lmethyl}cyclopropane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclopropane ring with a triazole and pyridine moiety. The integration of these functional groups provides a versatile platform for exploring various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery. The cyclopropane ring is known for its strain energy, which can be harnessed to induce specific reactivity in chemical transformations. Additionally, the pyridine group contributes aromatic stability and electronic properties that are advantageous in medicinal chemistry. The triazole moiety further enhances the molecule's versatility by introducing hydrogen bonding capabilities and potential sites for bioisosteric replacements.

One of the most promising applications of this compound lies in its ability to act as a scaffold for designing bioactive molecules. Researchers have explored its use in creating inhibitors for various enzymes, including kinases and proteases. The combination of the cyclopropane ring's strain and the triazole group's hydrogen bonding potential has shown promise in improving the binding affinity of these inhibitors to their target proteins.

Furthermore, advancements in synthetic methodology have made it possible to efficiently synthesize this compound. Recent reports have demonstrated that a multi-component reaction approach can be employed to construct the molecule in high yield. This method involves the coupling of a cyclopropylamine derivative with a triazolopyridine intermediate, showcasing the power of modern synthetic techniques in constructing complex molecules.

The structural flexibility of this compound also makes it an attractive candidate for materials science applications. The ability to modify the substituents on the pyridine ring and the cyclopropane moiety allows for fine-tuning of physical properties such as solubility and thermal stability. These attributes are crucial for developing advanced materials with tailored functionalities.

In terms of biological activity, studies have revealed that this compound exhibits moderate activity against certain cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, particularly those involving protein kinases. While further research is needed to fully understand its pharmacokinetics and toxicity profile, these initial findings suggest that it could serve as a lead compound for developing anticancer agents.

Another intriguing aspect of this compound is its potential role in catalysis. The strained cyclopropane ring can act as a Lewis acid site, facilitating various catalytic processes such as olefin polymerization or cross-coupling reactions. Preliminary experiments have shown that incorporating this compound into catalytic systems can enhance reaction efficiency and selectivity.

Looking ahead, researchers are exploring ways to expand the functionalization of this compound further. By introducing additional substituents or modifying existing ones, it is possible to create derivatives with even greater biological activity or improved physical properties. Collaborative efforts between chemists and biologists are expected to unlock new avenues for exploiting this molecule's potential.

In conclusion, N-methyl-1-{6-(1H-1,2,4-triazol-1-y l)pyridin--3-y lmethyl}cyclopropane (CAS No. 2229266--03--7) represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both fundamental research and applied sciences.